Cas no 2803851-42-3 (4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid)

• Product Name: 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid
• CAS No: 2803851-42-3
• MF: C₂₅H₂₀BrNO₅
• MW: 494.334006309509
• CID: 6094031
• Update Time: 2025-06-27

4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid

• Inchi： 1S/C25H20BrNO5/c26-16-9-10-22-15(11-16)12-31-14-25(22,23(28)29)27-24(30)32-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21H,12-14H2,(H,27,30)(H,28,29)
• InChI Key： XCEUORWJTBMEAY-UHFFFAOYSA-N
• SMILES： N(C1(COCC2=CC(=CC=C12)Br)C(=O)O)C(=O)OCC1C2=CC=CC=C2C2=CC=CC=C12

Additional information on 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid

Research Brief on 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid (CAS: 2803851-42-3)

4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid (CAS: 2803851-42-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated isochromane scaffold, is primarily utilized in peptide synthesis and drug discovery. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.

The compound's unique structure, characterized by the Fmoc-protected amino group and the bromine substituent, enables its application in solid-phase peptide synthesis (SPPS). Researchers have leveraged its reactivity to incorporate it into peptide sequences, facilitating the synthesis of complex biomolecules with enhanced stability and bioactivity. Furthermore, the presence of the bromine atom offers opportunities for further functionalization through cross-coupling reactions, expanding its utility in medicinal chemistry.

Recent advancements in the synthesis and application of 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid have been documented in several high-impact journals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the development of protease inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific proteases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another notable research effort, detailed in a 2022 article in Organic Letters, explored the compound's role in the synthesis of isochromane-based macrocycles. These macrocycles were designed to mimic natural product scaffolds and displayed promising binding affinities for oncogenic targets. The study underscored the compound's versatility in constructing structurally diverse and pharmacologically relevant molecules.

In addition to its synthetic applications, 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid has been investigated for its potential in bioconjugation strategies. A 2023 publication in Bioconjugate Chemistry highlighted its use in the site-specific modification of proteins, enabling the development of antibody-drug conjugates (ADCs) with improved therapeutic indices. The bromine moiety was particularly instrumental in facilitating selective conjugation under mild conditions, minimizing protein denaturation.

Despite these promising developments, challenges remain in optimizing the compound's synthetic accessibility and scalability. Current methodologies often involve multi-step syntheses with moderate yields, prompting ongoing research into more efficient routes. Recent efforts have focused on catalytic approaches and flow chemistry techniques to enhance productivity and reduce waste generation.

In conclusion, 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-7-bromoisochromane-4-carboxylic acid (CAS: 2803851-42-3) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and reactivity profile continue to inspire innovative applications, from peptide synthesis to targeted therapeutics. Future research is expected to further elucidate its potential and address existing limitations, paving the way for its broader adoption in pharmaceutical development.